Cas no 1806672-72-9 (Ethyl 3-(carboxymethyl)-2-(3-oxopropyl)benzoate)

• Product Name: Ethyl 3-(carboxymethyl)-2-(3-oxopropyl)benzoate
• CAS No: 1806672-72-9
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• CID: 4958685
• Update Time: 2025-10-30

Ethyl 3-(carboxymethyl)-2-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(carboxymethyl)-2-(3-oxopropyl)benzoate

• Inchi： 1S/C14H16O5/c1-2-19-14(18)12-6-3-5-10(9-13(16)17)11(12)7-4-8-15/h3,5-6,8H,2,4,7,9H2,1H3,(H,16,17)
• InChI Key： FJYPCCRMLCTUBP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(CC(=O)O)=C1CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 326
• XLogP3: 1.3
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 3-(carboxymethyl)-2-(3-oxopropyl)benzoate

Comprehensive Overview of Ethyl 3-(carboxymethyl)-2-(3-oxopropyl)benzoate (CAS No. 1806672-72-9)

Ethyl 3-(carboxymethyl)-2-(3-oxopropyl)benzoate (CAS No. 1806672-72-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, synthetic chemistry, and material science. This ester derivative, characterized by its unique molecular structure, plays a pivotal role in the synthesis of complex molecules. Its carboxymethyl and 3-oxopropyl functional groups make it a versatile intermediate for developing bioactive compounds, particularly in drug discovery and agrochemical applications.

The compound's CAS No. 1806672-72-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemical research. Researchers are particularly interested in its potential applications in designing small-molecule inhibitors and bioconjugates, which are critical for targeted therapies. Recent trends in green chemistry have also highlighted the need for sustainable synthesis methods involving such intermediates, aligning with global efforts to reduce environmental impact.

One of the most discussed topics related to Ethyl 3-(carboxymethyl)-2-(3-oxopropyl)benzoate is its role in peptide modification and prodrug development. As the demand for personalized medicine grows, this compound's ability to enhance drug solubility and bioavailability has become a focal point. Additionally, its ester linkage offers hydrolytic stability, making it suitable for controlled-release formulations—a hot topic in drug delivery systems.

From a technical perspective, the synthesis of CAS No. 1806672-72-9 often involves multi-step reactions, including esterification and alkylation processes. Advanced techniques like HPLC purification and NMR characterization are essential to ensure high purity, a key concern for laboratories and manufacturers. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in quality-controlled environments.

In material science, Ethyl 3-(carboxymethyl)-2-(3-oxopropyl)benzoate is explored for its potential in polymer crosslinking and surface functionalization. Its reactive groups enable covalent bonding with substrates, which is valuable for creating smart coatings and biocompatible materials. This aligns with the rising interest in bio-based polymers and nanotechnology, where precision in molecular design is paramount.

Safety and regulatory compliance are also critical when handling CAS No. 1806672-72-9. While not classified as hazardous, proper laboratory practices and storage conditions must be followed to maintain stability. The compound's MSDS (Material Safety Data Sheet) provides detailed guidelines, emphasizing the importance of risk assessment in chemical workflows.

In conclusion, Ethyl 3-(carboxymethyl)-2-(3-oxopropyl)benzoate (CAS No. 1806672-72-9) is a multifaceted compound with broad applications across scientific disciplines. Its integration into drug discovery, material engineering, and sustainable chemistry underscores its value. As research progresses, this compound is poised to contribute further to innovations in life sciences and industrial chemistry, addressing contemporary challenges with precision and efficiency.